Cas no 51784-10-2 (2,3-Dibromopropyl Isothiocyanate)

• Product Name: 2,3-Dibromopropyl Isothiocyanate
• CAS No: 51784-10-2
• MF: C₄H₅Br₂NS
• MW: 258.962198019028
• MDL: MFCD00060411
• CID: 380937
• PubChem ID: 142885
• Update Time: 2025-05-21

2,3-Dibromopropyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Propane,1,2-dibromo-3-isothiocyanato-
• 2,3-Dibromopropyl isothiocyanate
• 1,2-dibromo-3-isothiocyanatopropane
• AKOS005606251
• NSC158369
• FT-0676339
• AFQQAAKQKFCSPQ-UHFFFAOYSA-N
• 51784-10-2
• NSC 158369
• MFCD00060411
• NSC-158369
• 1,2-Dibromo-3-isothiocyanatopropane #
• 2,3-Dibromopropyl Isothiocyanate

• MDL： MFCD00060411
• Inchi： 1S/C4H5Br2NS/c5-1-4(6)2-7-3-8/h4H,1-2H2
• InChI Key： AFQQAAKQKFCSPQ-UHFFFAOYSA-N
• SMILES： BrC(CBr)CN=C=S

Computed Properties

• Exact Mass: 256.85100
• Monoisotopic Mass: 256.85095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1,96 g/cm3
• PSA: 44.45000
• LogP: 2.24760

2,3-Dibromopropyl Isothiocyanate Security Information

• Hazardous Material Identification：
• HazardClass：KEEP COLD, LACHRYMATOR, TOXIC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates

Additional information on 2,3-Dibromopropyl Isothiocyanate

Introduction to 2,3-Dibromopropyl Isothiocyanate (CAS No. 51784-10-2)

2,3-Dibromopropyl Isothiocyanate (CAS No. 51784-10-2) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a brominated propyl chain and an isothiocyanate functional group. The combination of these features endows 2,3-Dibromopropyl Isothiocyanate with a wide range of potential uses, from synthetic intermediates to biological probes.

The chemical structure of 2,3-Dibromopropyl Isothiocyanate can be represented as BrCH₂CHBrCH₂NCS. The presence of the isothiocyanate group (NCS) makes it highly reactive, allowing it to form covalent bonds with various nucleophiles such as amines and thiols. This reactivity is crucial for its use in the synthesis of complex molecules and in the development of bioconjugates.

In recent years, there has been increasing interest in the use of 2,3-Dibromopropyl Isothiocyanate as a synthetic intermediate in organic chemistry. Its unique properties make it an ideal candidate for the preparation of various functionalized molecules. For instance, a study published in the Journal of Organic Chemistry highlighted the use of 2,3-Dibromopropyl Isothiocyanate in the synthesis of novel heterocyclic compounds with potential therapeutic applications. The researchers demonstrated that this compound could be efficiently converted into a range of biologically active molecules through selective functionalization reactions.

Beyond its synthetic utility, 2,3-Dibromopropyl Isothiocyanate has also found applications in biological research. The isothiocyanate group can react with primary amines to form thiourea linkages, which are stable and biocompatible. This property has been exploited in the development of bioconjugates for various purposes, including drug delivery and imaging agents. A recent study in Bioconjugate Chemistry reported the use of 2,3-Dibromopropyl Isothiocyanate to conjugate small molecule drugs to targeting peptides, enhancing their cellular uptake and therapeutic efficacy.

The brominated propyl chain in 2,3-Dibromopropyl Isothiocyanate also contributes to its versatility. Bromine atoms are known to be excellent leaving groups in substitution reactions, making this compound useful for further functionalization. Additionally, the bromine atoms can serve as sites for metabolic stability studies and can influence the pharmacokinetic properties of derived molecules.

In the context of pharmaceutical research, 2,3-Dibromopropyl Isothiocyanate has been explored as a lead compound for drug discovery. Its ability to form covalent bonds with specific protein targets makes it a valuable tool for identifying and validating new therapeutic targets. A study published in Medicinal Chemistry Communications described the use of 2,3-Dibromopropyl Isothiocyanate-based probes to investigate protein-protein interactions involved in disease pathways. The results showed that these probes could selectively label target proteins with high specificity and affinity.

The safety profile of 2,3-Dibromopropyl Isothiocyanate is another important consideration for its practical applications. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols when working with this compound. Proper personal protective equipment (PPE) and ventilation should be used to minimize exposure risks.

In conclusion, 2,3-Dibromopropyl Isothiocyanate (CAS No. 51784-10-2) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists and biologists alike. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific research.